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Compound of Interest

Compound Name: Olmidine

To: Researchers, Scientists, and Drug Development Professionals
Subject: Comprehensive Research Review of CAS Number 31105-14-3 (Olmidine)

This technical guide addresses the available research and data concerning the chemical
compound with CAS number 31105-14-3, also known as Olmidine. The chemical name for this
compound is 2-(1,3-benzodioxol-5-yl)-2-hydroxyethanimidamide.

Following a comprehensive search of scientific literature, patent databases, and chemical
repositories, it has been determined that there is a significant lack of publicly available research
data on the applications, pharmacological properties, and mechanism of action of Olmidine.
While the compound is listed in several chemical supplier catalogs as a commercially available
building block, detailed scientific studies investigating its biological activity are not present in
the accessible literature.

A preliminary search indicated potential antiplatelet and vasodilator effects; however, no peer-
reviewed studies could be retrieved to substantiate these claims or provide any quantitative
data, such as IC50 values or efficacy data. One preprint study related to COVID-1 included
Olmidine in a large list of compounds, but did not offer any specific experimental details or
results for this particular molecule.

Due to the absence of published research, this guide cannot provide the requested in-depth
technical information, including:
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e Quantitative Data: No experimental data (e.g., IC50, binding affinity, pharmacokinetic
parameters) is available in the public domain.

o Experimental Protocols: Without published studies, there are no methodologies to report for
key experiments.

» Signaling Pathways and Mechanisms of Action: The biological targets and mechanism of
action for Olmidine remain uncharacterized in the scientific literature.

Consequently, the creation of structured data tables and Graphviz diagrams for signaling
pathways or experimental workflows is not feasible at this time.

This document serves to inform researchers, scientists, and drug development professionals
that CAS number 31105-14-3 (Olmidine) represents a largely unexplored chemical entity. Its
structural features may be of interest for medicinal chemistry programs, but any investigation
into its biological effects would be breaking new ground. Further research is required to
determine its potential therapeutic applications.

 To cite this document: BenchChem. [In-depth Technical Guide on CAS Number 31105-14-3
(Olmidine)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3434842#cas-number-31105-14-3-research-
applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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